Cas no 2060053-81-6 (3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid)

• Product Name: 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid
• CAS No: 2060053-81-6
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• MDL: MFCD30498270
• CID: 5193408
• PubChem ID: 137703153
• Update Time: 2025-11-01

3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]indene-1-carboxylic acid, 3-fluoro-1,1a,6,6a-tetrahydro-
• 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

• MDL： MFCD30498270
• Inchi： 1S/C11H9FO2/c12-6-2-1-5-3-8-9(7(5)4-6)10(8)11(13)14/h1-2,4,8-10H,3H2,(H,13,14)
• InChI Key： PPRYHMBKYGITEA-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C1CC1=C2C=C(F)C=C1

Additional information on 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

Introduction to 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid (CAS No. 2060053-81-6)

3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2060053-81-6, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the cyclopropaaindene class, characterized by a fused cyclopropane ring with a fluoro-substituent and an indene core. The presence of these functional groups imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The fluoro-substituent at the 3-position of the cyclopropaaindene scaffold is a critical feature that influences the compound's reactivity and biological activity. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In particular, the introduction of a fluorine atom can enhance the lipophilicity of a compound, improve its bioavailability, and increase its resistance to enzymatic degradation. These attributes make 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid with greater precision. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory drugs. Additionally, its structural motif is reminiscent of natural products known for their antimicrobial properties, which has prompted investigations into its potential as an antimicrobial agent.

The cyclopropane ring in 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid introduces rigidity to the molecular framework, which can be advantageous in binding to biological targets with specific spatial requirements. This rigidity can also enhance the compound's interactions with proteins by reducing conformational flexibility. Furthermore, the presence of two hydrogen atoms at positions 1 and 1a (denoted as 1H and 1aH) suggests a potential for tautomerism or isomerism, which could further diversify its pharmacological profile.

In vitro studies have begun to explore the interactions of 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid with various biological systems. Initial results indicate that this compound may interact with enzymes such as cytochrome P450 monooxygenases and flavin-containing monooxygenases (FMOs), which are crucial in drug metabolism. Understanding these interactions is essential for predicting how the compound will behave within living systems and for designing derivatives with improved pharmacokinetic properties.

The carboxylic acid group at the 1-position of 3-fluoro-1H,1aH,6H,6aH-cyclopropaaindenone carboxylic acid provides a site for further functionalization through esterification or amidation reactions. These modifications can alter the solubility and bioavailability of the compound while potentially enhancing its binding affinity to biological targets. For instance, esters derived from this scaffold have shown promise in stabilizing protein-ligand interactions in drug design applications.

Current research is also exploring synthetic pathways to access derivatives of 3-fluoro-1H,1aH,6H,6a H-cyclopropaa indenone carboxylic acid more efficiently. Advances in transition metal catalysis have enabled new methods for constructing complex heterocyclic frameworks with high selectivity and yield. These synthetic strategies are crucial for producing libraries of compounds that can be screened for biological activity.

The integration of machine learning techniques into drug discovery has further accelerated the investigation of compounds like 3-fluoro- 11 H ,11 H -cyclopropaa indenone carboxylic acid . Predictive models can identify potential binding sites on biological targets and suggest modifications that could enhance potency or selectivity. By leveraging these computational tools alongside experimental validation , researchers are gaining deeper insights into how structural features influence biological activity.

In conclusion, 33 -fluor o -11 H ,11 H -cyc lo propaa indenone carbox yl ic ac id (CAS No .2060053 -81 -66 ) represents an exciting opportunity f or pharma ceutical innovation . Its unique structural features , coupled with recent advances i n synthetic chemistry , computational biology , an d drug discovery methodologies , position it as a valuable scaffold f or developing novel therapeutic agents . Further studies aimed at elucidating its mechanistic actions an d optimizing its pharmacological properties will undoubtedly contribute significantly to medic ine's armamentarium against various diseases .